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CAS No.: 60146-72-7
Cat. No.: B1597295
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Executive Summary

This application note details the utility of Di-o-tolyl methylphosphonate (DOMP) as an
advanced neutral organophosphorus extractant for the reprocessing of spent nuclear fuel.
While Tri-n-butyl phosphate (TBP) remains the industry standard (PUREX process), DOMP
offers distinct physicochemical advantages in specific high-radiation or high-acidity scenarios.

DOMP belongs to the phosphonate family (

shift due to direct P-C bonding), offering enhanced basicity compared to phosphates. However,
the incorporation of ortho-tolyl groups introduces steric hindrance and aromatic stability,
creating a unique balance between extraction strength, selectivity, and radiolytic resistance.
This guide covers the chemical basis, extraction protocols, and comparative performance
metrics for researchers investigating advanced actinide separation cycles.

Chemical Basis & Mechanism
Molecular Architecture
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Unlike TBP (a phosphate ester with three P-O-C linkages), DOMP is a phosphonate containing
one direct P-C bond (methyl group) and two P-O-C linkages (o-tolyl groups).

o Basicity & Strength: The inductive effect of the methyl group attached directly to phosphorus
increases the electron density on the phosphoryl oxygen (

), making DOMP a stronger Lewis base than TBP. This theoretically increases the distribution
coefficient (

) for actinides.

 Steric Modulation: The ortho-methyl groups on the phenyl rings create significant steric bulk
near the coordination site. This "ortho-effect" is critical for:

o Selectivity: Discriminating between ions based on ionic radius (e.g., U(VI) vs. fission
products).

o Third-Phase Suppression: Preventing the aggregation of metal-solvate complexes that
leads to organic phase splitting.

» Radiolytic Stability: The aromatic tolyl rings act as energy sinks, dissipating excitation energy
from alpha/gamma radiation, thereby reducing degradation rates compared to aliphatic
chains found in TBP or DMMP.

Extraction Mechanism

DOMP extracts actinides via a solvation mechanism similar to TBP. The neutral extractant
coordinates with the metal nitrate salt to form a lipophilic adduct.

Primary Reaction (Uranium VI):

Primary Reaction (Plutonium IV):

Experimental Protocol: Batch Extraction Workflow
Materials & Reagents

o Extractant: Di-o-tolyl methylphosphonate (DOMP), >98% purity (CAS: 60146-72-7).
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e Diluent: n-Dodecane (for aliphatic baseline) or Toluene (if higher solubility is required). Note:
DOMP has limited solubility in straight-chain aliphatics compared to TBP; modifiers may be
needed for high loading.

e Aqueous Feed (Simulated): 3M

containing 2-5 g/L U(VI) and tracer Pu(IV).

e Scrub Solution: 2M

o Strip Solution: 0.01M

(acidified water).

Step-by-Step Methodology
Phase 1: Solvent Preparation (Pre-equilibration)

e Dissolution: Dissolve DOMP in the chosen diluent to achieve a concentration of 1.0 M
(approx. 30% v/v equivalent).

» Acid Equilibration: Contact the organic phase with fresh 3M

at a 1:1 volume ratio (O:A = 1) for 10 minutes.

e Separation: Centrifuge or allow gravity settling. Discard the aqueous acid. Reason: This pre-
saturates the organic phase with nitric acid, preventing volume changes and acid extraction
competition during the metal extraction step.

Phase 2: Extraction (Loading)[1]

o Contacting: Mix the pre-equilibrated 1.0 M DOMP solvent with the Active Feed Solution (O:A
= 1:1) in a vortex mixer or thermostatic shaker at 25°C.

o Equilibrium Time: Agitate vigorously for 15 minutes. Note: Kinetic studies suggest equilibrium
is reached < 5 mins, but 15 mins ensures completeness.

e Phase Separation: Centrifuge at 3000 RPM for 5 minutes.
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o Sampling: Aliquot both phases for radiometric analysis (Alpha spectroscopy or ICP-MS).

Phase 3: Scrubbing (Decontamination)

o Transfer: Move the loaded organic phase to a clean vessel.
e Scrub: Contact with 2M

(O:A = 2:1) for 5 minutes.

e Purpose: This step removes co-extracted fission products (e.g., Zr, Ru) and loosely bound
impurities, leveraging the higher selectivity of DOMP for U/Pu at high acidity.

Phase 4: Stripping (Recovery)

o Back-Extraction: Contact the scrubbed organic phase with 0.01M
(O:A=1:1) at 40°C.
» Repetition: Perform 3 successive strip contacts to ensure >99.9% recovery of the actinide.

e Mechanism: Low acidity shifts the equilibrium to the left (dissociation of the solvate).

Performance Data & Visualization
Comparative Metrics: DOMP vs. TBP

The following table summarizes the physicochemical differences and extraction performance.
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DOMP (Di-o-tolyl

Parameter TBP (Standard) Methylphosphonat  Impact
e)
Phosphate Phosphonate DOMP is more basic

Functional Group (Stronger donor)

DOMP has higher

Structure Aliphatic (Butyl) Aromatic (o-Tolyl) o )
radiation resistance.
~10-20 (3M -
U(VI) 30-50 Stronger extraction of
) Uranium.

Separation Factor ( Steric hindrance limits

Moderate High o
) fission product uptake.
) o Low (forming at high Aromatic rings prevent
Third Phase Limit ) Improved ]
Pu loading) aggregation.
- ] Reduced solvent loss
Water Solubility High (loss to aqueous) Low

in waste streams.

Process Flow Diagram

The following diagram illustrates the extraction cycle logic, highlighting the critical decision
points governed by DOMP's chemistry.
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Mechanism: Steric Solvation

Spent Fuel Dissolver Solution UO2++ + 2NO3- + 2DOMP <-> UOZ(NOB)Z(DOMP)Zj

(High Basicity + Steric Selectivity)

(3M HNO3 + U/Pu + Fission Products)

Aqueous Feed

Extraction Contactor
(O:A=1:1, 25°C)

Co-extraction Aqueous Waste

Loaded Organic Phase

High Level Waste

(DOMP-U/Pu Complex) (Fission Products)

Impurity Removal

Scrubbing Section
(2M HNO3)

Organic Feed Scrubbed Organic

Stripping Section
(0.01M HNOS, 40°C)

Aqueous Product Barren Solvent

Purified U/Pu Product Solvent Cleanup & Recycle

Re-use

Fresh Solvent

(1M DOMP in Dodecane)

Click to download full resolution via product page

Caption: Figure 1. Process flow for DOMP-based actinide recovery. The steric bulk of DOMP
enhances phase stability during the Extraction and Scrub stages.
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Critical Considerations & Troubleshooting
Solubility Limits

Issue: DOMP, being aromatic, may show limited solubility in pure n-dodecane at low
temperatures (< 20°C), leading to precipitation of the extractant itself. Solution: Use a "modified
diluent" containing 10-20% TBP or a branched aliphatic (e.g., Isopar-M) to maintain phase
homogeneity. Alternatively, use Toluene for lab-scale mechanistic studies.

Third Phase Formation

Observation: At very high Plutonium loadings (>30 g/L), the organic phase may split into a light
diluent-rich phase and a heavy metal-rich phase. Mitigation: While DOMP is more resistant to
this than TBP due to the aromatic rings, it is not immune. Maintain organic loading below 70%
of theoretical saturation capacity.

Acid Dependency

DOMP exhibits a steeper acid dependency curve than TBP.

e At<0.5M

drops precipitously (Excellent for stripping).

e At>4M

itself competes for the phosphoryl oxygen, suppressing metal extraction.

e Optimal Window: 2.0M - 3.5M
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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